2-hydroxy-2-(1-hydroxycyclohexyl)acetic acid
Description
2-hydroxy-2-(1-hydroxycyclohexyl)acetic acid is a chemical compound with the empirical formula C8H14O3 . It is a type of 3-hydroxy monocarboxylic acid consisting of cyclohexane carrying carboxymethyl and hydroxy substituents both at the 1-position .
Molecular Structure Analysis
The molecular structure of 2-hydroxy-2-(1-hydroxycyclohexyl)acetic acid can be represented by the SMILES stringOC(=O)CC1(O)CCCCC1 . This indicates that the molecule consists of a cyclohexane ring with a hydroxyl group and a carboxymethyl group attached to the same carbon atom .
Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-hydroxy-2-(1-hydroxycyclohexyl)acetic acid involves the conversion of cyclohexene to cyclohexanol, followed by oxidation to cyclohexanone. The resulting cyclohexanone is then reacted with ethyl diazoacetate to form a cyclohexenone intermediate, which is subsequently hydrolyzed to yield the target compound.", "Starting Materials": ["Cyclohexene", "Sodium hypochlorite", "Sodium hydroxide", "Ethyl diazoacetate", "Acetic acid", "Water"], "Reaction": ["1. Cyclohexene is oxidized to cyclohexanol using sodium hypochlorite and sodium hydroxide.", "2. Cyclohexanol is further oxidized to cyclohexanone using sodium hypochlorite and sodium hydroxide.", "3. Cyclohexanone is reacted with ethyl diazoacetate in the presence of acetic acid to form a cyclohexenone intermediate.", "4. The cyclohexenone intermediate is hydrolyzed using water to yield 2-hydroxy-2-(1-hydroxycyclohexyl)acetic acid."] } | |
CAS RN |
408330-52-9 |
Product Name |
2-hydroxy-2-(1-hydroxycyclohexyl)acetic acid |
Molecular Formula |
C8H14O4 |
Molecular Weight |
174.2 |
Purity |
95 |
Origin of Product |
United States |
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